Cas no 112940-52-0 (BENZENAMINE, 4-[4-(3-METHYL-4-PYRIDINYL)-1-PIPERAZINYL]-)

BENZENAMINE, 4-[4-(3-METHYL-4-PYRIDINYL)-1-PIPERAZINYL]- structure
112940-52-0 structure
Product Name:BENZENAMINE, 4-[4-(3-METHYL-4-PYRIDINYL)-1-PIPERAZINYL]-
CAS No:112940-52-0
MF:C16H20N4
MW:268.356802940369
CID:3359548
PubChem ID:21283539
Update Time:2025-04-21

BENZENAMINE, 4-[4-(3-METHYL-4-PYRIDINYL)-1-PIPERAZINYL]- Chemical and Physical Properties

Names and Identifiers

    • BENZENAMINE, 4-[4-(3-METHYL-4-PYRIDINYL)-1-PIPERAZINYL]-
    • SCHEMBL10683097
    • benzenamine,4-[4-(3-methyl-4-pyridinyl)-1-piperazinyl]-
    • 112940-52-0
    • AKOS013517860
    • Inchi: 1S/C16H20N4/c1-13-12-18-7-6-16(13)20-10-8-19(9-11-20)15-4-2-14(17)3-5-15/h2-7,12H,8-11,17H2,1H3
    • InChI Key: UCZKBABAUAAEFL-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=C(N2CCN(C3C=CN=CC=3C)CC2)C=C1

Computed Properties

  • Exact Mass: 268.16879665Da
  • Monoisotopic Mass: 268.16879665Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 45.4Ų
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